Cas no 2229370-05-0 (2-(4-hydroxy-3-nitrophenyl)propanal)

• Product Name: 2-(4-hydroxy-3-nitrophenyl)propanal
• CAS No: 2229370-05-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6082985
• PubChem ID: 144891694
• Update Time: 2025-05-20

2-(4-hydroxy-3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-nitrophenyl)propanal
• 2229370-05-0
• EN300-1766867

• Inchi： 1S/C9H9NO4/c1-6(5-11)7-2-3-9(12)8(4-7)10(13)14/h2-6,12H,1H3
• InChI Key： BACCBMCFAVAGKX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(C=O)C

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(4-hydroxy-3-nitrophenyl)propanal

Comprehensive Analysis of 2-(4-hydroxy-3-nitrophenyl)propanal (CAS No. 2229370-05-0): Properties, Applications, and Industry Trends

2-(4-hydroxy-3-nitrophenyl)propanal (CAS No. 2229370-05-0) is an organic compound gaining attention in pharmaceutical and fine chemical industries due to its versatile functional groups. This nitrophenyl derivative features a hydroxyl group and a nitro group on its aromatic ring, combined with an aliphatic propanal side chain, making it valuable for synthetic applications. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and flavonoid analogs.

The compound’s CAS number 2229370-05-0 is frequently searched in chemical databases, reflecting its growing relevance. Recent studies highlight its potential in green chemistry applications, where its moderate reactivity allows for eco-friendly modifications. Industry trends show rising demand for nitrophenyl-based intermediates, driven by the need for cost-effective and sustainable drug development. A 2023 market analysis identified 2-(4-hydroxy-3-nitrophenyl)propanal as a key player in the fine chemicals sector, with applications extending to agrochemicals and material science.

From a structural perspective, the hydroxy-nitro substitution pattern enables unique electronic properties, facilitating chemo-selective reactions. This characteristic is leveraged in catalysis research, where the compound serves as a model substrate for testing new heterogeneous catalysts. Laboratories optimizing microwave-assisted synthesis protocols often use this compound due to its predictable behavior under controlled conditions. Additionally, its UV-Vis absorption properties make it suitable for photochemical studies, aligning with the current focus on light-driven organic transformations.

Quality control protocols for CAS 2229370-05-0 emphasize HPLC purity verification, typically requiring ≥98% purity for pharmaceutical-grade material. Storage recommendations include protection from light and moisture at temperatures below 4°C to preserve its aldehyde functionality. Safety data sheets classify it as non-hazardous under standard handling conditions, though proper PPE (personal protective equipment) is advised during large-scale operations. These precautions align with ISO 9001 standards for chemical manufacturing.

Emerging applications include its use in bioconjugation chemistry, where the aldehyde group enables selective protein modifications. This has sparked interest in diagnostic reagent development, particularly for ELISA kits and biosensors. Patent filings from 2020–2023 reveal innovative uses in controlled-release formulations, where the nitro group’s redox activity is exploited. Such developments position 2-(4-hydroxy-3-nitrophenyl)propanal as a compound bridging traditional organic synthesis with cutting-edge biotechnology applications.

Environmental considerations are increasingly important, and 2229370-05-0 demonstrates favorable biodegradability metrics in OECD 301 tests. Its low bioaccumulation potential makes it preferable to persistent halogenated analogs. Manufacturers are adopting solvent-free synthesis routes to enhance sustainability, responding to the EU Green Deal initiatives. Lifecycle assessments suggest that energy-efficient production methods could reduce its carbon footprint by 40% compared to conventional protocols.

Market projections indicate steady growth for nitrophenyl aldehydes, with 2-(4-hydroxy-3-nitrophenyl)propanal expected to capture 15% of the segment by 2027. This growth is fueled by expanding generic drug production and high-value chemical demands in Asia-Pacific markets. Analytical challenges, such as isomeric purity determination, are being addressed through advanced LC-MS techniques, ensuring compliance with stringent ICH guidelines for impurity profiling.

In academic circles, the compound’s crystal structure (recently solved via X-ray diffraction) provides insights into molecular packing behaviors. These findings contribute to computational chemistry models predicting solubility parameters. Collaborative studies between pharmaceutical companies and universities are investigating its metabolic pathways, with preliminary data suggesting efficient hepatic clearance in mammalian systems.

Future research directions may explore its electrochemical properties for energy storage applications or as a ligand precursor in coordination chemistry. The compound’s adaptability across disciplines exemplifies the convergence of traditional organic synthesis with modern materials science, offering multiple avenues for innovation while maintaining cost-effectiveness for industrial-scale production.